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Introduction

Nopco NXZ is a metallic soap-based anti-foaming agent, primarily utilized in latex and
emulsion systems.[1] Its composition, a mixture of mineral oil, metallic soap, and nonionic
surfactants, makes it particularly effective in controlling foam in acrylic, vinyl acetate, and vinyl
acetate-acrylic emulsions, which are common polymer binders in polymer-cement composites.
[1] In the context of polymer-cement composite research, the incorporation of Nopco NXZ is
critical for controlling entrapped air, which can significantly impact the fresh and hardened
properties of the material. Excessive air content can lead to reduced strength, poor adhesion,
and an undesirable surface finish.[2][3]

The primary functions of Nopco NXZ in these systems are foam-breaking, foam-suppressing,
and deaerating.[4] By reducing the surface tension of the foam bubbles, Nopco NXZ facilitates
their collapse, leading to a more compact and less porous cementitious matrix.[5] This results
in improved workability, enhanced mechanical strength, and increased durability of the final
composite material.[2][5]

Product Specifications

A summary of the typical physical and chemical properties of Nopco NXZ is provided in the
table below. These properties are crucial for understanding its behavior and compatibility within
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a polymer-cement composite formulation.

Property Value

Appearance Light yellowish brown liquid

Composition Mineral oil, metallic soap, nonionic surfactant
Viscosity (at 25°C) 170 mPa:-s

pH (2 mass% aqueous dispersion) 5.1

Specific Gravity (at 20°C) 0.89

lonicity Nonionic

Dispersibility Dispersible in water

Flash Point 174°C

Recommended Dosage

0.1-0.3 mass% on solid weight of emulsion

Data sourced from San Nopco technical datasheet.[1]

Mechanism of Action in Polymer-Cement

Composites

The mechanism of Nopco NXZ as a defoamer in polymer-cement composites is a multi-step

process that leverages its specific chemical composition to destabilize foam. The following

diagram illustrates the logical relationship of its foam control action.
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Caption: Logical workflow of Nopco NXZ's defoaming mechanism in a liquid medium.

Quantitative Data on the Effects of Metallic Soap-

Based Additives

While specific research focusing exclusively on Nopco NXZ in polymer-cement composites is

limited, studies on its key components, such as metallic soaps (e.g., calcium stearate), provide

valuable insights into its potential effects. The following tables summarize findings from

research on the impact of metallic soap-based additives on the properties of cementitious

materials.

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.benchchem.com/product/b1171978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Table 1: Effect of Calcium Stearate on the Mechanical and Physical Properties of Concrete

Additive Dosage (% . . Chloride lon
) Compressive Water Absorption . .

by weight of Infiltration

Strength (MPa) (%)

cement) (Coulombs)

0 45.2 2.8 2500

0.25 46.1 2.1 1800

1.25 42.5 15 1200

2.50 38.7 1.2 900

Data is representative and based on findings on the effects of calcium stearate in concrete,
which is a key component of Nopco NXZ.[4]

Table 2: General Effects of Defoamers on the Properties of Cementitious Mortars
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Observation with

Property . Rationale
Defoamer Addition
) Elimination of entrapped air
Air Content Decreased
bubbles.[6]
o N Reduced inter-particle friction
Fluidity/Workability Increased )
due to the removal of air.[6]
) A more compact matrix with
Density Increased

fewer voids.[5]

Compressive Strength

Generally Increased

Reduction of porosity, leading

to a stronger material.[5]

Flexural Strength

Generally Increased

Improved bonding and

reduced weak points.

Lower porosity reduces the

Water Absorption Decreased )
pathways for water ingress.[4]
Reduction in surface

Surface Finish Improved blemishes like pinholes and

bug holes.[3]

Experimental Protocols

To evaluate the efficacy of Nopco NXZ in a polymer-cement composite, a series of
standardized tests should be conducted. The following protocols are based on established

ASTM standards and best practices in materials science.

Experimental Workflow Diagram
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Caption: A typical experimental workflow for evaluating Nopco NXZ in polymer-cement
composites.

Protocol 1: Determination of Air Content of Freshly
Mixed Polymer-Cement Mortar
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e Objective: To quantify the effect of Nopco NXZ on the air content of the fresh composite
mortar.

e Apparatus: Air content meter (Type B, ASTM C231), tamping rod, mallet.
e Procedure:

1. Prepare the polymer-cement mortar according to the defined formulation, including the
specified dosage of Nopco NXZ.

2. Fill the measuring bowl of the air meter with the fresh mortar in three equal layers.

3. Rod each layer 25 times with the tamping rod, ensuring uniform distribution and
penetration into the preceding layer.

4. Tap the sides of the bowl with the mallet to close any voids left by the tamping rod.
5. Strike off the excess mortar to create a smooth surface.
6. Clean the rim of the bowl and clamp the cover assembly in place.

7. Inject water into the apparatus and apply pressure according to the manufacturer's
instructions.

8. Read the air content directly from the gauge.

Protocol 2: Compressive Strength of Hardened Polymer-
Cement Mortar

e Objective: To determine the effect of Nopco NXZ on the compressive strength of the cured
composite.

e Apparatus: Cube molds (50 mm or 2 in), testing machine with a suitable load capacity.
e Procedure:

1. Prepare the polymer-cement mortar with varying dosages of Nopco NXZ.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

2. Cast the mortar into the cube molds in two layers, tamping each layer to ensure proper
compaction.

3. Strike off the excess material and smooth the surface.

4. Cure the specimens under controlled conditions (e.g., 28 days at 23 + 2°C and 95 = 5%
relative humidity).

5. After the curing period, remove the specimens from the molds and test them for
compressive strength using the testing machine at a specified loading rate.

6. Record the maximum load at failure.

Protocol 3: Flexural Strength of Hardened Polymer-
Cement Mortar

o Objective: To evaluate the impact of Nopco NXZ on the flexural strength (modulus of
rupture) of the composite.

o Apparatus: Beam molds (e.g., 40 x 40 x 160 mm), flexural strength testing apparatus.
e Procedure:

1. Prepare and cast the polymer-cement mortar into the beam molds.

2. Cure the specimens under the same conditions as for the compressive strength test.

3. After curing, place the specimen in the flexural strength testing apparatus and apply a load
at the center point.

4. Record the load at which the specimen fails.

Conclusion

Nopco NXZ serves as a highly effective anti-foaming agent in polymer-cement composites,
contributing to enhanced performance and durability. By controlling the air content in the fresh
mix, it facilitates the creation of a denser, more uniform hardened material with improved
mechanical properties. The provided protocols offer a framework for systematically evaluating
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the impact of Nopco NXZ on the key characteristics of polymer-cement composites, enabling
researchers to optimize their formulations for specific applications. It is recommended that the
dosage of Nopco NXZ be carefully optimized for each unique polymer-cement system to
achieve the desired balance of fresh and hardened properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1171978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

